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Compound of Interest

Compound Name: AM-156

Cat. No.: B605366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the solubility and long-term

stability of IM156, a potent AMP-activated protein kinase (AMPK) activator and oxidative

phosphorylation (OXPHOS) inhibitor.[1][2] This guide offers troubleshooting advice and

frequently asked questions (FAQs) to address common challenges encountered during

laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving IM156?

A1: IM156 exhibits good solubility in dimethyl sulfoxide (DMSO) and ethanol. It is considered

insoluble in water. For in vivo studies, a common vehicle formulation involves a combination of

DMSO, PEG300, Tween80, and water.

Q2: How should I prepare a stock solution of IM156?

A2: To prepare a stock solution, dissolve IM156 in an appropriate solvent such as DMSO or

ethanol to your desired concentration. For example, a 10 mM stock solution in DMSO is

commonly used for in vitro assays. Ensure the compound is fully dissolved by vortexing or

gentle warming if necessary.

Q3: What are the known stability issues with IM156 in solution?
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A3: While specific long-term stability data for IM156 in common laboratory solvents is not

extensively published, biguanide compounds, in general, can be susceptible to degradation

under certain conditions. Potential stability issues could arise from prolonged exposure to

strong acidic or alkaline conditions and oxidative environments.[3] It is recommended to

prepare fresh solutions for experiments whenever possible.

Q4: How does IM156 exert its mechanism of action?

A4: IM156 is a potent activator of AMP-activated protein kinase (AMPK).[1] It functions as an

inhibitor of mitochondrial complex I in the electron transport chain, leading to a decrease in

oxidative phosphorylation (OXPHOS).[4] This inhibition increases the cellular AMP/ATP ratio,

which in turn activates AMPK.
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Issue Possible Cause Recommended Solution

Precipitation of IM156 in

aqueous buffer

Low aqueous solubility of

IM156.

- Ensure the final

concentration of the organic

solvent (e.g., DMSO) in your

aqueous buffer is sufficient to

maintain solubility. - Consider

using a vehicle containing

solubilizing agents like

PEG300 and Tween80 for in

vivo applications. - Perform a

solubility test in your specific

buffer system before

conducting the main

experiment.

Inconsistent experimental

results

Degradation of IM156 stock

solution.

- Prepare fresh stock solutions

of IM156 for each experiment.

- Aliquot stock solutions to

minimize freeze-thaw cycles. -

Store stock solutions at -20°C

or -80°C, protected from light. -

If degradation is suspected,

verify the concentration and

purity of the stock solution

using HPLC.

Low cellular activity observed

Poor cell permeability or

compound instability in cell

culture media.

- Ensure the final DMSO

concentration in the cell culture

media is non-toxic to the cells

(typically <0.5%). - Evaluate

the stability of IM156 in your

specific cell culture media over

the time course of your

experiment. - Consider using a

different cell line or optimizing

the treatment conditions.
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IM156 Solubility Data
Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 63 mg/mL [5]

Ethanol 20 mg/mL [5]

Water Insoluble [5]

Long-Term Stability of IM156 (General Guidance)
Specific long-term stability data for IM156 in common lab solvents is not readily available in

published literature. However, based on the general stability of biguanide derivatives, the

following guidance is provided.[3][6] For critical applications, it is highly recommended to

perform a stability study under your specific experimental conditions.

Solvent Storage Temperature
Expected Stability
(General Guidance)

DMSO -20°C

Likely stable for several weeks

to months when stored in

aliquots to avoid freeze-thaw

cycles.

DMSO -80°C

Expected to be stable for an

extended period (months to

years).

Ethanol -20°C

Generally stable, but

evaporation of ethanol over

time can increase the

compound's concentration.

Use tightly sealed vials.

Disclaimer: This information is intended as a general guide. Users should always refer to the

manufacturer's specific recommendations for storage and handling.
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Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)

Preparation: Add an excess amount of solid IM156 to a known volume of the desired solvent

(e.g., phosphate-buffered saline, pH 7.4) in a glass vial.

Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Separation: After equilibration, centrifuge the suspension at a high speed to pellet the

undissolved solid.

Sampling: Carefully collect an aliquot of the supernatant.

Analysis: Determine the concentration of IM156 in the supernatant using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Protocol for Assessing Long-Term Stability in Solution
Solution Preparation: Prepare a stock solution of IM156 in the solvent of interest (e.g.,

DMSO) at a known concentration.

Aliquoting and Storage: Aliquot the solution into multiple vials to avoid repeated freeze-thaw

cycles. Store the vials under the desired conditions (e.g., -20°C, 4°C, room temperature,

protected from light).

Time Points: At predetermined time points (e.g., 0, 1, 2, 4, 8, 12 weeks), retrieve one aliquot

from each storage condition.

Analysis: Analyze the concentration and purity of IM156 in each aliquot using a stability-

indicating HPLC method. This method should be able to separate the parent compound from

any potential degradation products.

Data Evaluation: Compare the results at each time point to the initial (time 0) sample to

determine the percentage of IM156 remaining.
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Caption: IM156 inhibits mitochondrial complex I, leading to reduced ATP production, an

increased AMP/ATP ratio, and subsequent activation of AMPK, which regulates downstream

cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://immunomet.com/immunomet-therapeutics-inc-announces-publication-of-first-in-human-study-of-im156-a-novel-biguanide-oxidative-phosphorylation-oxphos-inhibitor-in-patients-with-advanced-solid-tumors/
https://www.jneonatalsurg.com/index.php/jns/article/download/2637/4230/18316
https://cdnsciencepub.com/doi/full/10.1139/cjc-2019-0371?mobileUi=0
https://www.benchchem.com/product/b605366#im156-solubility-and-long-term-stability-in-common-lab-solvents
https://www.benchchem.com/product/b605366#im156-solubility-and-long-term-stability-in-common-lab-solvents
https://www.benchchem.com/product/b605366#im156-solubility-and-long-term-stability-in-common-lab-solvents
https://www.benchchem.com/product/b605366#im156-solubility-and-long-term-stability-in-common-lab-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605366?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

